Cas no 431062-03-2 (6-Chloro-1-methyl-1H-indole-5-carboxylic acid)

6-Chloro-1-methyl-1H-indole-5-carboxylic acid is a substituted indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro substituent at the 6-position and a carboxylic acid group at the 5-position, enhancing its reactivity for further functionalization. The 1-methyl group improves stability, making it a reliable intermediate for heterocyclic compound development. This compound is particularly valuable in medicinal chemistry for constructing indole-based scaffolds, which are prevalent in bioactive molecules. Its high purity and well-defined chemical properties ensure consistent performance in coupling reactions, amide formations, and other transformations. Suitable for research applications, it offers a versatile building block for drug discovery and fine chemical synthesis.
6-Chloro-1-methyl-1H-indole-5-carboxylic acid structure
431062-03-2 structure
Product Name:6-Chloro-1-methyl-1H-indole-5-carboxylic acid
CAS No:431062-03-2
MF:C10H8ClNO2
MW:209.629021644592
CID:928750
PubChem ID:18940914
Update Time:2025-05-28

6-Chloro-1-methyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1-methyl-1H-indole-5-carboxylic acid
    • 6-chloro-1-methyl-5-indolecarboxylic acid
    • 6-Chloro-1-Methyl-Indole-5-Carboxylic Acid
    • 6-chloro-1-methylindole-5-carboxylic acid
    • 1H-Indole-5-carboxylicacid,6-chloro-1-methyl-
    • SB14732
    • FCH1389441
    • AX8108663
    • 6-Chloro-1-methyl-1H-indole-5-carboxylicacid
    • 1H-Indole-5-carboxylic acid, 6-chloro-1-methyl-
    • AKOS016012976
    • 431062-03-2
    • DTXSID10596686
    • CS-13150
    • DB-070397
    • CS-M3490
    • SCHEMBL1780450
    • MFCD08669342
    • MDL： MFCD08669342
    • Inchi： 1S/C10H8ClNO2/c1-12-3-2-6-4-7(10(13)14)8(11)5-9(6)12/h2-5H,1H3,(H,13,14)
    • InChI Key： RTGGBNWGOOTSRD-UHFFFAOYSA-N
    • SMILES： ClC1C(C(=O)O)=CC2C=CN(C)C=2C=1

Computed Properties

  • Exact Mass: 209.02400
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.9 g/l) (25 º C),
  • PSA: 42.23000
  • LogP: 2.52990

6-Chloro-1-methyl-1H-indole-5-carboxylic acid Security Information

6-Chloro-1-methyl-1H-indole-5-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1-methyl-1H-indole-5-carboxylic acid Pricemore >>

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